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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyraoxystrobin, a broad-spectrum strobilurin fungicide, plays a significant role in modern
agriculture. Its synthesis involves a convergent strategy, primarily relying on the coupling of two
key intermediates. This technical guide provides a detailed overview of the primary chemical
synthesis pathways for pyraoxystrobin, compiled from patent literature. It includes
experimental protocols for the synthesis of the final compound and its crucial precursors,
summarized quantitative data in tabular form for easy comparison, and visual representations
of the synthetic routes using Graphviz diagrams. This document is intended to serve as a
valuable resource for researchers and chemists involved in the synthesis and development of
agrochemicals.

Introduction

Pyraoxystrobin, with the IUPAC name methyl (E)-2-[2-[[3-(4-chlorophenyl)-1-methylpyrazol-5-
ylloxymethyl]phenyl]-3-methoxyprop-2-enoate, is a highly effective fungicide.[1] Like other
strobilurins, it acts as a mitochondrial respiration inhibitor by binding to the a Qo site of the
cytochrome bcl complex, thereby inhibiting electron transport.[1] The synthesis of
pyraoxystrobin is a topic of significant interest in industrial and academic research. This guide
focuses on the most prevalent synthetic routes, providing detailed procedural information and
guantitative data to aid in laboratory-scale synthesis and process optimization.
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Core Synthesis Pathway

The most commonly described method for the synthesis of pyraoxystrobin involves the
coupling of two key intermediates: 3-(4-chlorophenyl)-1-methyl-1H-5-pyrazole-ol (I) and (E)-2-
(2-chloromethylphenyl)-3-methoxyacrylate (Il). This reaction is typically carried out under basic
conditions in a polar aprotic solvent.[2]

Overall Synthesis Scheme

The overall synthetic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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